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Compound of Interest

Compound Name: Lalioside

Cat. No.: B1674333 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis and potential

derivatization strategies for Lalioside, a naturally occurring phenolic glycoside. Lalioside
(2,3,4,6-tetrahydroxyacetophenone-2-O-β-D-glucopyranoside) has garnered interest due to its

reported biological activities, including the acceleration of neurite outgrowth, antileishmanial

effects, and antioxidant properties.[1][2][3] This document offers a proposed synthetic route,

detailed experimental protocols, and strategies for creating derivatives to explore its structure-

activity relationships (SAR).
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Property Value Reference

Compound Name Lalioside [4]

CAS Number 116964-03-5 [5]

Molecular Formula C₁₄H₁₈O₁₀ [4]

Molecular Weight 346.29 g/mol [4]

IUPAC Name

1-[3,4,6-trihydroxy-2-

[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-

yl]oxyphenyl]ethanone

[4]

Natural Sources

Lawsonia inermis (Henna), Ilex

paraguariensis (Yerba Maté),

Nymphaea nouchali

[5][6][7]

Biological Activity of Lalioside
Lalioside has demonstrated several noteworthy biological activities, making it an interesting

candidate for further investigation in drug discovery.

Activity Assay Results Reference

Neurite Outgrowth PC12D cells
Potent accelerator of

neurite outgrowth
[1]

Antileishmanial
Leishmania donovani

promastigotes
IC₅₀ = 5.02 µg/mL [2]

Antioxidant
DPPH radical

scavenging assay

Exhibited radical

scavenging effects
[3]

Proposed Total Synthesis of Lalioside
Currently, a specific total synthesis of Lalioside has not been detailed in the literature.

However, a plausible and efficient route can be proposed based on the well-established
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Koenigs-Knorr glycosylation reaction, a classical method for the formation of O-glycosidic

bonds.[8] This method involves the reaction of a glycosyl halide with an alcohol in the presence

of a promoter, typically a silver or mercury salt.[9]

The proposed synthesis involves two key stages:

Preparation of the Aglycone: Synthesis of 2,3,4,6-tetrahydroxyacetophenone.

Glycosylation: Coupling of the aglycone with a protected glucosyl donor, followed by

deprotection to yield Lalioside.

Proposed workflow for the total synthesis of Lalioside.

Experimental Protocols: Proposed Synthesis
Protocol 1: Synthesis of 2,3,4,6-Tetrahydroxyacetophenone (Aglycone)

Step 1: Friedel-Crafts Acylation of 1,2,3,5-Tetrabenzyloxybenzene.

To a solution of 1,2,3,5-tetrabenzyloxybenzene in anhydrous dichloromethane (CH₂Cl₂) at

0 °C, add anhydrous aluminum chloride (AlCl₃) portion-wise.

Slowly add acetyl chloride to the reaction mixture and stir at 0 °C for 1 hour, then at room

temperature for 4 hours.

Monitor the reaction by Thin Layer Chromatography (TLC).

Upon completion, pour the reaction mixture into a mixture of ice and concentrated

hydrochloric acid.

Extract the aqueous layer with CH₂Cl₂, combine the organic layers, wash with brine, dry

over anhydrous sodium sulfate, and concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to afford 2,3,4,6-

tetrabenzyloxyacetophenone.

Step 2: Debenzylation to 2,3,4,6-Tetrahydroxyacetophenone.

Dissolve 2,3,4,6-tetrabenzyloxyacetophenone in methanol (MeOH).
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Add palladium on carbon (10% Pd/C) to the solution.

Stir the mixture under a hydrogen atmosphere (balloon pressure) at room temperature

overnight.

Monitor the reaction by TLC.

Upon completion, filter the reaction mixture through a pad of Celite and wash with MeOH.

Concentrate the filtrate under reduced pressure to yield 2,3,4,6-

tetrahydroxyacetophenone.

Protocol 2: Koenigs-Knorr Glycosylation and Deprotection

Step 1: Glycosylation.

To a stirred suspension of 2,3,4,6-tetrahydroxyacetophenone and silver carbonate

(Ag₂CO₃) in anhydrous CH₂Cl₂, add a solution of acetobromoglucose (2,3,4,6-tetra-O-

acetyl-α-D-glucopyranosyl bromide) in anhydrous CH₂Cl₂ dropwise at room temperature

under an inert atmosphere. The reaction should be protected from light.

Stir the reaction mixture at room temperature for 24-48 hours.

Monitor the reaction by TLC.

Upon completion, filter the reaction mixture through a pad of Celite and wash with CH₂Cl₂.

Concentrate the filtrate under reduced pressure and purify the crude product by column

chromatography on silica gel to yield the protected Lalioside.

Step 2: Zemplén Deacetylation.

Dissolve the protected Lalioside in anhydrous MeOH.

Add a catalytic amount of sodium methoxide (NaOMe) solution in MeOH.

Stir the reaction mixture at room temperature for 2-4 hours.
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Monitor the reaction by TLC.

Upon completion, neutralize the reaction with Amberlite IR-120 (H⁺) resin, filter, and

concentrate the filtrate under reduced pressure.

Purify the crude product by column chromatography on silica gel or by recrystallization to

afford Lalioside.

Derivatization Strategies for Lalioside
Derivatization of Lalioside can provide valuable insights into its SAR and may lead to the

development of analogs with improved biological activity or pharmacokinetic properties. The

phenolic hydroxyl groups and the hydroxyl groups on the glucose moiety are the primary sites

for derivatization.

Proposed derivatization strategies for Lalioside.

Experimental Protocols: Derivatization
Protocol 3: Per-acetylation of Lalioside

This protocol describes the acetylation of all free hydroxyl groups on both the aglycone and the

sugar moiety.

Dissolve Lalioside in anhydrous pyridine.

Add acetic anhydride to the solution at 0 °C.

Stir the reaction mixture at room temperature overnight.

Monitor the reaction by TLC.

Upon completion, pour the reaction mixture into ice-water and extract with ethyl acetate.

Wash the organic layer sequentially with 1 M HCl, saturated sodium bicarbonate solution,

and brine.

Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced

pressure.
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Purify the crude product by column chromatography on silica gel to yield per-acetylated

Lalioside.

Protocol 4: Per-methylation of Lalioside

This protocol describes the methylation of all free hydroxyl groups.

Dissolve Lalioside in anhydrous dimethylformamide (DMF).

Add an excess of potassium carbonate (K₂CO₃) and methyl iodide (CH₃I).

Stir the reaction mixture at room temperature for 24 hours.

Monitor the reaction by TLC.

Upon completion, dilute the reaction mixture with water and extract with ethyl acetate.

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure.

Purify the crude product by column chromatography on silica gel to yield per-methylated

Lalioside.

Note: Selective protection and deprotection strategies would be required to achieve

derivatization at specific hydroxyl groups, which would involve more complex multi-step

synthetic procedures.

Conclusion
The provided protocols for the proposed synthesis and derivatization of Lalioside offer a

foundation for researchers to access this biologically active natural product and its analogs.

The synthesis relies on the robust Koenigs-Knorr glycosylation, while the derivatization

strategies provide a means to explore the structure-activity relationships of this promising

compound. Further research into the synthesis and biological evaluation of Lalioside
derivatives is warranted to fully elucidate its therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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